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Compound of Interest |

Compound Name: Indole-d7
CAS No.: 73509-20-3
Cat. No.: B3044205

S Get Quote

Indole-d7, like indole, is classified as a hazardous substance. Its toxicological properties

necessitate careful handling to avoid exposure. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for understanding these

risks.

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

Category 1/2

H318: Causes serious eye
damage / H319: Causes

serious eye irritation[3]

Specific target organ toxicity —

single exposure

Category 3

H335: May cause respiratory
irritation

Hazardous to the aquatic

environment, acute hazard

Category 1

H400: Very toxic to aquatic life

Source: Adapted from various Safety Data Sheets for Indole and Indole-d7.[3]
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Toxicological Summary

The primary routes of exposure are ingestion, skin contact, and inhalation.[4] Studies on indole
have established it as a moderately hazardous substance.[5]

o Oral Toxicity: Indole is harmful if swallowed, with reported LD50 values of 1200 mg/kg in rats
and 750 mg/kg in mice.[5]

o Dermal Toxicity: It is classified as toxic in contact with skin.[3] Promptly washing the affected
area after any contact is crucial.

e lIrritation: Indole is a strong irritant to the eyes and a moderate irritant to the skin and
respiratory tract.[5] Direct contact can cause serious eye damage.[3] Inhalation of dust may
lead to respiratory irritation.[3]

The causality behind these classifications lies in indole's chemical structure and reactivity. As
an aromatic heterocyclic compound, it can interact with biological macromolecules, leading to
irritation and toxicity upon exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to create a reliable barrier against exposure. The
choice of PPE should be based on a thorough risk assessment of the procedures being
performed.

o Hand Protection: Nitrile gloves are a standard requirement. Given the dermal toxicity, it is
advisable to double-glove, especially when handling the solid compound or concentrated
solutions.[4] Gloves should be inspected for pinholes before use and changed immediately if
contamination is suspected.[4]

o Eye and Face Protection: Safety goggles are mandatory to protect against dust particles and
splashes.[4] When handling larger quantities of the solid or when there is a significant risk of
splashing, a face shield should be worn in addition to goggles.[4]

» Body Protection: A laboratory coat must be worn at all times. For procedures with a higher
risk of spills, an acid-resistant apron is recommended.[4] Long pants and closed-toe shoes
are required for all laboratory work.[4]
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e Respiratory Protection: Work with solid Indole-d7 should be conducted in a certified
chemical fume hood or a ventilated enclosure to control dust.[3][6] If engineering controls are
not sufficient, a properly fitted N95 dust mask or a higher-level respirator should be used.

Safe Handling and Experimental Protocols

Adherence to established protocols is the cornerstone of laboratory safety. The following step-
by-step procedures are designed to minimize exposure during common laboratory workflows
involving Indole-d7.

Preparation of Stock Solutions

This protocol outlines the procedure for accurately weighing solid Indole-d7 and preparing a
stock solution, a common first step in its use as an internal standard.[7]

Methodology:

e Preparation: Don all required PPE (lab coat, double nitrile gloves, safety goggles). Ensure
the chemical fume hood is operational and the work area is clean and uncluttered. Protect
the work surface with disposable plastic-backed absorbent paper.[4]

o Weighing: Perform all manipulations of solid Indole-d7 within the fume hood. Use an
analytical balance with a draft shield. Tare a suitable weighing vessel (e.g., a glass vial).
Carefully transfer the required amount of Indole-d7 powder to the vessel using a clean
spatula. Avoid creating dust.[3]

o Dissolution: Cap the weighing vessel immediately after weighing. Add the appropriate
solvent (e.g., methanol) to the vessel.[7] Ensure the vial is securely capped and mix by
gentle inversion or vortexing until the solid is fully dissolved.

o Storage of Stock Solution: Transfer the resulting stock solution to a clearly labeled, sealed
container (e.g., an amber glass vial).[8] The label should include the compound name,
concentration, solvent, date of preparation, and appropriate hazard pictograms.

o Cleanup: Decontaminate the spatula and weighing vessel with an appropriate solvent.
Dispose of all contaminated disposables (e.g., gloves, absorbent paper) in the designated
hazardous waste container. Wash hands thoroughly after completing the procedure.[3]
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General Handling Workflow

The following diagram illustrates the lifecycle of Indole-d7 within a laboratory setting,
emphasizing the critical control points for safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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